3,4-Secotirucalla-4(28),7,24-triene-3,26-dioic acid
Description
3,4-Secotirucalla-4(28),7,24-triene-3,26-dioic acid is a type of triterpenoid . It has been isolated from the stem bark of Aglaia leucophylla . The compound is available in powder form and has a molecular weight of 470.7 g/mol .
Molecular Structure Analysis
The molecular formula of 3,4-Secotirucalla-4(28),7,24-triene-3,26-dioic acid is C30H46O4 . The compound’s structure has been confirmed by NMR .Physical And Chemical Properties Analysis
3,4-Secotirucalla-4(28),7,24-triene-3,26-dioic acid is a powder that is soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone, etc . It should be stored in a desiccated state at -20°C .Scientific Research Applications
Anti-Tumor Activity
Seco-triterpenoids have been found to exhibit anti-tumor activities . Although specific studies on “3,4-Secotirucalla-4(28,7,24-triene-3),26-dioic acid” are not available, it’s plausible that this compound could also possess anti-tumor properties due to its structural similarity with other seco-triterpenoids.
Anti-Inflammatory Effects
Seco-triterpenoids are known for their anti-inflammatory effects . This suggests that “3,4-Secotirucalla-4(28,7,24-triene-3),26-dioic acid” could potentially be used in the treatment of inflammatory diseases.
Hypoglycemic Properties
Seco-triterpenoids have been reported to have hypoglycemic effects . This could imply a potential application of “3,4-Secotirucalla-4(28,7,24-triene-3),26-dioic acid” in managing diabetes.
Neuroprotective Effects
Seco-triterpenoids have shown neuroprotective effects . Therefore, “3,4-Secotirucalla-4(28,7,24-triene-3),26-dioic acid” might have potential applications in neurodegenerative disorders.
Pharmacological Use
Seco-triterpenoids represent an important class of natural products with significant potential for pharmacological use . “3,4-Secotirucalla-4(28,7,24-triene-3),26-dioic acid” could be explored for its potential pharmacological applications.
Structural Modification for Drug Development
The structural features of seco-triterpenoids make them valuable references for activity mining and structural modification, facilitating further clinical applications and developments . “3,4-Secotirucalla-4(28,7,24-triene-3),26-dioic acid” could serve as a starting point for the development of new drugs.
properties
IUPAC Name |
(Z,6S)-6-[(3S,3aS,5aR,6S,7S,9bS)-6-(2-carboxyethyl)-3a,6,9b-trimethyl-7-prop-1-en-2-yl-1,2,3,4,5,5a,7,8-octahydrocyclopenta[a]naphthalen-3-yl]-2-methylhept-2-enoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H46O4/c1-19(2)22-11-12-25-24(28(22,5)16-15-26(31)32)14-18-29(6)23(13-17-30(25,29)7)20(3)9-8-10-21(4)27(33)34/h10,12,20,22-24H,1,8-9,11,13-18H2,2-7H3,(H,31,32)(H,33,34)/b21-10-/t20-,22-,23-,24-,28-,29-,30+/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VGVAABHRCNAZRM-UKFNWJJFSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCC=C(C)C(=O)O)C1CCC2(C1(CCC3C2=CCC(C3(C)CCC(=O)O)C(=C)C)C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](CC/C=C(/C)\C(=O)O)[C@@H]1CC[C@]2([C@]1(CC[C@H]3C2=CC[C@H]([C@]3(C)CCC(=O)O)C(=C)C)C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H46O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
470.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,4-Secotirucalla-4(28),7,24-triene-3,26-dioic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![ethyl N-[(2,2,2-trichloro-1-hydroxyethyl)carbamoyl]carbamate](/img/no-structure.png)
